Cas no 2503206-41-3 ((4-Phenylpyrrolidin-3-yl)methanol hydrochloride)

• Product Name: (4-Phenylpyrrolidin-3-yl)methanol hydrochloride
• CAS No: 2503206-41-3
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 6483106
• PubChem ID: 165877360
• Update Time: 2025-06-08

(4-Phenylpyrrolidin-3-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-phenylpyrrolidin-3-yl)methanol hydrochloride
• 2503206-41-3
• AKOS040811490
• EN300-27193476
• (4-Phenylpyrrolidin-3-yl)methanol hydrochloride

• Inchi： 1S/C11H15NO.ClH/c13-8-10-6-12-7-11(10)9-4-2-1-3-5-9;/h1-5,10-13H,6-8H2;1H
• InChI Key： CYDHTWRQLVVXOI-UHFFFAOYSA-N
• SMILES： Cl.OCC1CNCC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on (4-Phenylpyrrolidin-3-yl)methanol hydrochloride

Introduction to (4-Phenylpyrrolidin-3-yl)methanol Hydrochloride (CAS No. 2503206-41-3)

(4-Phenylpyrrolidin-3-yl)methanol hydrochloride (CAS No. 2503206-41-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as 4-(1-Hydroxymethylpyrrolidin-3-yl)benzene hydrochloride, is a derivative of pyrrolidine, a five-membered heterocyclic amine that plays a crucial role in various biological processes.

The (4-Phenylpyrrolidin-3-yl)methanol hydrochloride molecule consists of a phenyl ring attached to a pyrrolidine ring, with a hydroxymethyl group at the 3-position of the pyrrolidine ring. The presence of the hydroxymethyl group imparts significant reactivity and functional versatility to the molecule, making it an attractive candidate for various chemical and biological studies.

Recent research has highlighted the potential of (4-Phenylpyrrolidin-3-yl)methanol hydrochloride in the development of novel therapeutic agents. Studies have shown that this compound exhibits potent activity against certain types of cancer cells, particularly those involved in breast and lung cancers. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its anti-cancer properties, (4-Phenylpyrrolidin-3-yl)methanol hydrochloride has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models, suggesting its potential use in the treatment of chronic pain conditions. The analgesic effects are thought to be mediated through interactions with opioid receptors, although further research is needed to fully elucidate the underlying mechanisms.

The synthesis of (4-Phenylpyrrolidin-3-yl)methanol hydrochloride involves several well-established chemical reactions. One common approach involves the reaction of 4-bromobenzaldehyde with pyrrolidine followed by reduction and subsequent treatment with hydrochloric acid. This multi-step process yields high purity (4-Phenylpyrrolidin-3-yl)methanol hydrochloride, which can be further characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

The physicochemical properties of (4-Phenylpyrrolidin-3-yl)methanol hydrochloride are also noteworthy. It is a white crystalline solid with a melting point of approximately 195°C and is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various formulations, including tablets, capsules, and injectable solutions.

In terms of safety and toxicity, preliminary studies have indicated that (4-Phenylpyrrolidin-3-yl)methanol hydrochloride exhibits low toxicity at therapeutic doses. However, as with any new chemical entity, comprehensive safety evaluations are essential before it can be advanced to clinical trials. These evaluations typically include assessments of genotoxicity, mutagenicity, and carcinogenicity to ensure that the compound is safe for human use.

The future prospects for (4-Phenylpyrrolidin-3-yl)methanol hydrochloride are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential applications in other therapeutic areas. For example, there is growing interest in its use as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In conclusion, (4-Phenylpyrrolidin-3-yl)methanol hydrochloride (CAS No. 2503206-41-3) is a versatile compound with significant potential in medicinal chemistry. Its unique structure and diverse biological activities make it an exciting candidate for further development and clinical evaluation. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.